Cas no 2640979-90-2 (naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate)

• Product Name: naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate
• CAS No: 2640979-90-2
• MF: C₁₈H₁₅BrO₃S
• MW: 391.278903245926
• CID: 5361110
• Update Time: 2025-06-28

naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenyl 5-bromo-2,4-dimethylbenzenesulfonate
• naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate

• Inchi： 1S/C18H15BrO3S/c1-12-9-13(2)18(11-17(12)19)23(20,21)22-16-8-7-14-5-3-4-6-15(14)10-16/h3-11H,1-2H3
• InChI Key： MVSWCGZLBWNRMI-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C3C(=C2)C=CC=C3)(=O)=O)=CC(Br)=C(C)C=C1C

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.6±50.0 °C(Predicted)

Additional information on naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate

Naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate (CAS No. 2640979-90-2)

Naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate is a highly specialized organic compound with the CAS registry number 2640979-90-2. This compound is notable for its unique structural features, which include a naphthalene ring system attached to a sulfonate group via a specific substitution pattern. The presence of the bromine atom at the 5-position and methyl groups at the 2 and 4 positions on the benzene ring introduces significant electronic and steric effects, making this compound a valuable substrate in various chemical reactions and applications.

The synthesis of naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate typically involves multi-step organic synthesis strategies. The starting materials often include naphthalene derivatives and sulfonic acid precursors, which are subjected to nucleophilic aromatic substitution or other coupling reactions under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impacts.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The sulfonate group serves as a versatile functional group that can be readily modified to introduce bioactive moieties. For instance, researchers have explored its potential as a precursor for designing novel anti-inflammatory agents and kinase inhibitors. The bromine substituent at the 5-position plays a critical role in modulating the electronic properties of the molecule, which is essential for achieving desired pharmacokinetic profiles.

In materials science, naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate has shown potential as a building block for advanced polymers and organic semiconductors. Its rigid aromatic framework and functionalizable groups make it an ideal candidate for constructing high-performance materials with tailored electronic properties. Recent studies have demonstrated its ability to form self-assembled monolayers with excellent thermal stability, opening new avenues for applications in nanotechnology.

The compound's reactivity is further enhanced by its ability to undergo various transformations under mild reaction conditions. For example, Suzuki-Miyaura cross-coupling reactions have been successfully employed to introduce diverse substituents onto the aromatic ring, enabling the creation of structurally complex molecules with unique functionalities. This versatility has positioned naphthalen-2-yl 5-bromo-2,4-dimethylbenzene-1-sulfonate as a key intermediate in modern organic synthesis.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to assess its eco-friendliness. Studies indicate that under aerobic conditions, the sulfonate group facilitates microbial degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking sustainable chemical solutions that align with green chemistry principles.

In conclusion, naphthalen-2-ylium 5-bromo-naphthaleinsulfonat (CAS No. 2640979-90) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research, making it an indispensable tool in contemporary chemical exploration.